Hexachlorotitanium(2-);4-hydroxypent-3-en-2-one;titanium

• Molecular Formula: C30H48Cl6O12Ti3-2
• Molecular Weight: 957.0 g/mol
• IUPAC Name: hexachlorotitanium(2-);4-hydroxypent-3-en-2-one;titanium
• InChI: InChI=1S/6C5H8O2.6ClH.3Ti/c6*1-4(6)3-5(2)7;;;;;;;;;/h6*3,6H,1-2H3;6*1H;;;/q;;;;;;;;;;;;;;+4/p-6
• InChI Key: FXHBKUDRXITDHU-UHFFFAOYSA-H
• Canonical SMILES: CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.Cl[Ti-2](Cl)(Cl)(Cl)(Cl)Cl.[Ti].[Ti]

Description

Hexachlorotitanium(2-);4-hydroxypent-3-en-2-one;titanium is a complex compound that combines titanium with organic ligands

Preparation Methods

The synthesis of Hexachlorotitanium(2-);4-hydroxypent-3-en-2-one;titanium typically involves the reaction of titanium tetrachloride with 4-hydroxypent-3-en-2-one under controlled conditions. The reaction is carried out in an inert atmosphere to prevent unwanted side reactions. The product is then purified through recrystallization or other suitable methods to obtain the desired compound with high purity .

Chemical Reactions Analysis

Hexachlorotitanium(2-);4-hydroxypent-3-en-2-one;titanium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state titanium compounds.

Reduction: It can be reduced to lower oxidation state titanium compounds.

Substitution: The organic ligands can be substituted with other ligands under appropriate conditions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various organic ligands.

Scientific Research Applications

Hexachlorotitanium(2-);4-hydroxypent-3-en-2-one;titanium has several scientific research applications:

Chemistry: It is used as a catalyst in various organic reactions, including polymerization and oxidation reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a therapeutic agent.

Industry: It is used in the production of advanced materials, including coatings and composites.

Mechanism of Action

The mechanism of action of Hexachlorotitanium(2-);4-hydroxypent-3-en-2-one;titanium involves its interaction with molecular targets through coordination chemistry. The titanium center can form coordination bonds with various ligands, influencing the reactivity and stability of the compound. The pathways involved depend on the specific application and the nature of the interacting molecules .

Comparison with Similar Compounds

Hexachlorotitanium(2-);4-hydroxypent-3-en-2-one;titanium can be compared with similar compounds such as:

Hafnium(IV) 2,4-pentanedionate: Similar in structure but with hafnium instead of titanium.

Platinum(II) acetylacetonate: Contains platinum and has different reactivity and applications.

Cerium(III) acetylacetonate: Contains cerium and is used in different catalytic processes.